Cas no 830319-62-5 (1H-Pyrrole, 1-[(2-bromo-4,5-dimethoxyphenyl)sulfonyl]-2,5-dihydro-)

• Product Name: 1H-Pyrrole, 1-[(2-bromo-4,5-dimethoxyphenyl)sulfonyl]-2,5-dihydro-
• CAS No: 830319-62-5
• MF: C₁₂H₁₄BrNO₄S
• MW: 348.212861537933
• CID: 679599
• PubChem ID: 12192976
• Update Time: 2025-04-19

1H-Pyrrole, 1-[(2-bromo-4,5-dimethoxyphenyl)sulfonyl]-2,5-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 1-[(2-bromo-4,5-dimethoxyphenyl)sulfonyl]-2,5-dihydro-
• 1-(2-bromo-4,5-dimethoxyphenyl)sulfonyl-2,5-dihydropyrrole
• DTXSID40479897
• 830319-62-5

• Inchi： 1S/C12H14BrNO4S/c1-17-10-7-9(13)12(8-11(10)18-2)19(15,16)14-5-3-4-6-14/h3-4,7-8H,5-6H2,1-2H3
• InChI Key： BRWXCOWUSLIKNI-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1S(N1CC=CC1)(=O)=O)OC)OC

Computed Properties

• Exact Mass: 346.98269g/mol
• Monoisotopic Mass: 346.98269g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 64.2Ų